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Compound of Interest

Compound Name: Scutebata C

Cat. No.: B1179318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Scutellarin, a

flavonoid of significant interest for its therapeutic potential. Due to the likely typographical error

in the query "Scutebata C," this document focuses on Scutellarin, a major active component

isolated from medicinal herbs such as Erigeron breviscapus. The following sections detail its

solubility in dimethyl sulfoxide (DMSO) and other organic solvents, present experimental

protocols for solubility determination, and visualize key signaling pathways modulated by this

compound.

Quantitative Solubility Data
The solubility of Scutellarin in various organic solvents has been reported across multiple

sources. The data, while indicating good solubility in solvents like DMSO and

dimethylformamide (DMF), shows some variability, which may be attributed to differences in

experimental conditions such as temperature, purity of the compound, and the use of

anhydrous versus hydrated forms. The following table summarizes the available quantitative

data.
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Solvent Reported Solubility
Molar
Concentration
(mM)†

Source

Dimethyl Sulfoxide

(DMSO)
~15 mg/mL ~32.44 [1]

≥10 mg/mL ≥21.62

50 mg/mL 108.14 [2]

92 mg/mL 198.97 [2]

≥46.2 mg/mL ≥100 [3]

Dimethylformamide

(DMF)
~20 mg/mL ~43.25 [1]

Ethanol Insoluble - [2]

0.2 mg/mL (at 25°C in

90% ethanol)‡
~0.43 [4]

Methanol
See Temperature-

Dependent Data
- [5][6]

Water Insoluble - [2]

Poor aqueous

solubility
- [7]

Phosphate-Buffered

Saline (PBS, pH 7.2)
~0.2 mg/mL ~0.43 [1]

Ethanol + Water

Binary Mixtures

See Temperature-

Dependent Data
- [5][6]

†Molar concentrations were calculated using the molecular weight of Scutellarin (462.4 g/mol ).

[1] ‡Solubility inferred from experimental procedures.

A study by Ye et al. (2010) provides a detailed analysis of Scutellarin solubility in methanol,

ethanol, water, and ethanol-water binary mixtures at various temperatures, demonstrating that
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solubility increases with temperature.[5][6]

Experimental Protocols
A standardized protocol for determining the solubility of a compound is crucial for obtaining

reproducible results. The following methodology is based on the work of Ye et al. (2010) for

determining the solubility of Scutellarin in various solvents.[5]

Objective: To determine the equilibrium solubility of Scutellarin in a given solvent at a specific

temperature.

Materials:

Scutellarin (purity ≥ 99.0%)

Selected solvent (e.g., DMSO, methanol, ethanol) of analytical grade

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm)

Procedure:

Preparation of Saturated Solutions:

An excess amount of Scutellarin is added to a known volume of the solvent in a sealed

container.

The mixture is then agitated in a thermostatic shaker at a constant temperature for a

sufficient period to reach equilibrium. The original study maintained the temperature for 10

hours.[5]
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Phase Separation:

After reaching equilibrium, the suspension is allowed to stand for a period to allow the

undissolved solid to sediment.

The supernatant is then carefully separated from the solid phase, typically by

centrifugation.

Sample Analysis:

A precise volume of the clear supernatant is withdrawn and diluted with the appropriate

solvent.

The concentration of Scutellarin in the diluted sample is quantified using a validated HPLC

method. The original study utilized an Agilent SB-C18 column and a mobile phase of 0.4%

orthophosphoric acid in water and methanol, with UV detection at 335 nm.[5]

Data Calculation:

The solubility is calculated from the measured concentration and the dilution factor.

The process is repeated at different temperatures to determine the temperature

dependence of solubility.

Visualization of Signaling Pathways
Scutellarin has been shown to modulate several key signaling pathways implicated in various

diseases. The following diagrams, generated using the DOT language, illustrate some of these

interactions.
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Caption: Scutellarin inhibits the Wnt/β-catenin and MAPK signaling pathways.[8]
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Caption: Scutellarin's role in the PI3K/AKT/GSK3β signaling pathway.[9]
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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